Cas no 156136-68-4 (2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl-)

• Product Name: 2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl-
• CAS No: 156136-68-4
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 107272
• PubChem ID: 10080933
• Update Time: 2025-04-18

2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl-
• 2H-Indole-2-thione, 1,3-dihydro-1,7-dimethyl-
• 1,7-Dimethylindoline-2-thione
• 156136-68-4
• SCHEMBL8999234
• 1,7-dimethyl-3H-indole-2-thione

• Inchi： 1S/C10H11NS/c1-7-4-3-5-8-6-9(12)11(2)10(7)8/h3-5H,6H2,1-2H3
• InChI Key： XLMJIVRCRGDYHT-UHFFFAOYSA-N
• SMILES： S=C1CC2C=CC=C(C)C=2N1C

Computed Properties

• Exact Mass: 177.06133
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives